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Compound of Interest

Compound Name: Antibacterial agent 184

Cat. No.: B12372503

Overview of Antifungal Classes and Mechanisms

Antifungal drugs target unique structures and pathways in fungal cells to achieve selectivity
and minimize toxicity to host cells. The primary targets include the fungal cell membrane, the
cell wall, and specific metabolic pathways. The four major classes discussed herein are
Polyenes, Azoles, Allylamines, and Echinocandins.

Polyenes

Polyenes, such as Amphotericin B and Nystatin, are fungicidal agents that directly target the
fungal cell membrane. Their mechanism relies on their high affinity for ergosterol, the
predominant sterol in fungal cell membranes.[1][2] Upon binding, polyene molecules aggregate
and form pores or channels within the membrane.[2][3] This disruption leads to increased
permeability, causing leakage of essential intracellular ions like potassium and magnesium,
which ultimately results in fungal cell death.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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